Cas no 727736-73-4 (2,6-Pyridinedicarbonitrile,3-hydroxy-)

• Product Name: 2,6-Pyridinedicarbonitrile,3-hydroxy-
• CAS No: 727736-73-4
• MF: C₇H₃N₃O
• MW: 145.118220567703
• CID: 559052
• Update Time: 2024-03-05

2,6-Pyridinedicarbonitrile,3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedicarbonitrile,3-hydroxy-
• 2,6-Pyridinedicarbonitrile, 3-hydroxy- (9CI)
• 2,6-Pyridinedicarbonitrile, 3-hydroxy-

• Inchi： 1S/C7H3N3O/c8-3-5-1-2-7(11)6(4-9)10-5/h1-2,11H
• InChI Key： FHTPODNFPDDVAC-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC(C#N)=CC=C1O

Computed Properties

• Exact Mass: 145.028
• Monoisotopic Mass: 145.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7A^2

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 491.5±45.0 °C(Predicted)
• pka: -0.65±0.10(Predicted)